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Compound of Interest

Compound Name:
1-[2-Bromovinyl]-4-

trifluoromethylbenzene

Cat. No.: B14861635

Get Quote

1-[2-Bromovinyl]-4-trifluoromethylbenzene (CAS No. 115665-78-6 for the E-isomer) is a

substituted aromatic compound of significant interest in synthetic and medicinal chemistry. Its

value is derived from the unique combination of two highly functional chemical motifs:

The Trifluoromethyl Group (-CF₃): This group is a cornerstone of modern drug design. Its

strong electron-withdrawing nature and high lipophilicity can dramatically improve a

molecule's metabolic stability, membrane permeability, and binding affinity to biological

targets.[1][2][3] The introduction of a -CF₃ group is a well-established strategy for enhancing

the pharmacokinetic and pharmacodynamic properties of drug candidates.[4][5]

The Bromovinyl Group (-CH=CHBr): This functional group serves as a versatile synthetic

handle. The vinyl bromide is amenable to a wide array of cross-coupling reactions (e.g.,

Suzuki, Heck, Sonogashira), allowing for the facile introduction of molecular complexity. This

makes the compound an excellent starting point for the synthesis of more elaborate

molecular architectures.

This guide will provide the necessary technical information to source, validate, and effectively

utilize this potent chemical intermediate.
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Part 1: Commercial Sourcing and Availability
Acquiring high-quality starting materials is the foundation of successful research. 1-[2-
Bromovinyl]-4-trifluoromethylbenzene is available from specialized chemical suppliers.

When sourcing this compound, it is critical to verify the specific isomer required for your

synthesis, as the E- and Z-isomers may exhibit different reactivity.

Supplier Product Name CAS Number
Purity/Specification
Notes

BLDpharm

(E)-1-(2-

Bromovinyl)-4-

(trifluoromethyl)benze

ne

115665-78-6

Purity and other

specifications are

typically available on

the Certificate of

Analysis (COA). Cold-

chain transportation

may be required.[6]

Note: Availability from suppliers can change. Researchers should always confirm stock and

lead times directly with the vendor.

Part 2: Quality Control and Analytical Verification
Upon receipt of a commercial batch of 1-[2-Bromovinyl]-4-trifluoromethylbenzene, rigorous

quality control is paramount to ensure the material's identity, purity, and suitability for its

intended application. Failure to validate starting material can compromise experimental results,

leading to failed reactions, downstream purification challenges, and misinterpreted biological

data.

The following workflow provides a self-validating system for incoming material qualification.
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Caption: Workflow for incoming quality control of 1-[2-Bromovinyl]-4-trifluoromethylbenzene.

Detailed Analytical Protocols
1. Structural Confirmation via Nuclear Magnetic Resonance (NMR) Spectroscopy
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Causality: ¹H and ¹³C NMR are essential for confirming the compound's fundamental

structure. ¹H NMR will verify the presence and coupling of the vinyl protons and the aromatic

protons, while ¹⁹F NMR will confirm the presence of the -CF₃ group. The key is to confirm the

isomeric purity (E vs. Z) through the coupling constant (J-value) of the vinyl protons; a large

J-value (~13-18 Hz) is characteristic of the trans (E) configuration.

Methodology:

Prepare a sample by dissolving ~5-10 mg of the material in 0.5 mL of a deuterated solvent

(e.g., CDCl₃).

Acquire ¹H, ¹³C, and ¹⁹F NMR spectra on a spectrometer (e.g., 400 MHz or higher).

Integrate the proton signals and analyze the splitting patterns and coupling constants to

confirm the structure and isomeric ratio.

Compare the acquired spectra to reference data if available.

2. Purity Assessment via Gas Chromatography-Mass Spectrometry (GC-MS)

Causality: GC-MS is the preferred method for assessing the purity of volatile organic

compounds and identifying potential impurities.[7] The mass spectrum is particularly

diagnostic for this molecule due to the characteristic isotopic pattern of bromine (⁷⁹Br and

⁸¹Br in a ~1:1 ratio), which will be visible in the molecular ion and any bromine-containing

fragments.[7] This provides an unambiguous elemental signature.

Methodology:

Sample Preparation: Prepare a stock solution of the compound in a volatile solvent like

dichloromethane or ethyl acetate (e.g., 1 mg/mL). Create a dilute working solution (e.g., 10

µg/mL) from the stock.[7]

GC Conditions:

Column: Use a non-polar capillary column (e.g., DB-5ms or equivalent).

Injector: Set to a temperature of ~250°C.
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Oven Program: Start at a low temperature (e.g., 60°C), hold for 1-2 minutes, then ramp

at 10-20°C/min to a final temperature of ~280°C.

Carrier Gas: Helium at a constant flow rate.

MS Conditions:

Ionization: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from m/z 40 to 350.

Data Analysis: Integrate the total ion chromatogram (TIC) to determine the area

percentage of the main peak, which corresponds to the compound's purity. Examine the

mass spectrum of the main peak to confirm the molecular weight (M⁺ at m/z 250/252) and

look for characteristic fragments, such as the loss of Br (m/z 171).

Part 3: Synthetic Context and Potential Impurities
Understanding the likely synthetic route to 1-[2-Bromovinyl]-4-trifluoromethylbenzene is

crucial for anticipating potential impurities. While specific proprietary methods may vary, a

common and logical approach would be a Wittig-type reaction or a Horner-Wadsworth-

Emmons reaction.

4-(Trifluoromethyl)benzaldehyde

1-[2-Bromovinyl]-4-
trifluoromethylbenzene

(E/Z Mixture)

Bromomethyl-
triphenylphosphonium

 bromide
(Wittig Reagent Precursor)

Strong Base
(e.g., n-BuLi, NaH)

 Wittig Reaction 
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Caption: Plausible Wittig reaction pathway for the synthesis of the target compound.

This synthetic pathway suggests potential impurities that should be monitored during QC

analysis:

Unreacted Starting Materials: Residual 4-(trifluoromethyl)benzaldehyde.

Reagent Byproducts: Triphenylphosphine oxide (from the Wittig reaction).

Geometric Isomer: The Z-isomer of the final product.

Over-brominated or Under-brominated Species: Depending on the synthesis of the Wittig

reagent precursor.

Part 4: Applications in Drug Development and
Medicinal Chemistry
The strategic incorporation of 1-[2-Bromovinyl]-4-trifluoromethylbenzene into a drug

discovery program leverages its dual functionality. The trifluoromethylphenyl moiety serves as a

bio-isostere for other groups and enhances pharmacokinetic properties, while the vinyl bromide

is a reactive site for diversification.

The -CF₃ group is known to:

Increase Lipophilicity: This can improve membrane permeability and oral bioavailability.[1][3]

Block Metabolic Oxidation: The carbon-fluorine bond is exceptionally strong, making the -CF₃

group resistant to metabolic degradation by cytochrome P450 enzymes, which can increase

a drug's half-life.[1][3]

Modulate Acidity/Basicity: The group's strong electron-withdrawing effect can alter the pKa of

nearby functional groups, influencing drug-receptor interactions.[2]

Researchers can use the vinyl bromide as a linchpin in their synthetic strategy, for example, in

a Suzuki coupling reaction to form a new carbon-carbon bond, thereby building a library of

diverse compounds for screening from a single, reliable intermediate. This approach
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accelerates the structure-activity relationship (SAR) studies that are fundamental to modern

drug discovery.

Conclusion
1-[2-Bromovinyl]-4-trifluoromethylbenzene is more than a simple chemical; it is a strategic

tool for innovation in pharmaceutical and materials science. Its value lies in the potent

combination of a property-enhancing -CF₃ group and a synthetically versatile vinyl bromide

handle. For the researcher, success begins with sourcing high-quality material. This guide

provides the framework for achieving that success through diligent supplier selection and a

robust, in-house analytical validation program. By implementing these rigorous QC protocols,

scientists can ensure the integrity of their starting materials, leading to more reliable,

reproducible, and ultimately successful research outcomes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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